Cas no 88770-20-1 (Methyl 5-Iodothiophene-3-carboxylate)
Methyl 5-Iodothiophene-3-carboxylate is a versatile heterocyclic compound widely used in organic synthesis and pharmaceutical research. Its key advantages include its role as a valuable intermediate in the preparation of thiophene-based derivatives, which are essential in medicinal chemistry and material science. The iodine substituent at the 5-position enhances reactivity, enabling efficient cross-coupling reactions such as Suzuki or Sonogashira couplings. The ester functional group at the 3-position offers further derivatization potential, making it a flexible building block for complex molecules. Its stability under standard storage conditions and well-characterized properties ensure reliable performance in synthetic applications. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and functional materials.
88770-20-1 structure
Product Name:Methyl 5-Iodothiophene-3-carboxylate
CAS No:88770-20-1
MF:C6H5IO2S
MW:268.072172880173
MDL:MFCD23722994
CID:1935381
PubChem ID:53584713
Update Time:2025-05-27
Methyl 5-Iodothiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiophenecarboxylic acid, 5-iodo-, methyl ester
- methyl 5-iodothiophene-3-carboxylate
- SCHEMBL15057183
- ACAMEEQCWLGHQW-UHFFFAOYSA-N
- Z1153249243
- 88770-20-1
- EN300-344735
- DA-32298
- Methyl5-iodothiophene-3-carboxylate
- AKOS017385607
- MFCD23722994
- 5-Iodo-thiophene-3-carboxylic acid methyl ester
- Methyl 5-Iodothiophene-3-carboxylate
-
- MDL： MFCD23722994
- Inchi： 1S/C6H5IO2S/c1-9-6(8)4-2-5(7)10-3-4/h2-3H,1H3
- InChI Key： ACAMEEQCWLGHQW-UHFFFAOYSA-N
- SMILES： IC1=CC(C(=O)OC)=CS1
Computed Properties
- Exact Mass: 267.90550Da
- Monoisotopic Mass: 267.90550Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 140
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.5Ų
Methyl 5-Iodothiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M695753-10mg |
Methyl 5-Iodothiophene-3-carboxylate |
88770-20-1 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M695753-50mg |
Methyl 5-Iodothiophene-3-carboxylate |
88770-20-1 | 50mg |
$ 160.00 | 2022-06-03 | ||
| TRC | M695753-100mg |
Methyl 5-Iodothiophene-3-carboxylate |
88770-20-1 | 100mg |
$ 275.00 | 2022-06-03 | ||
| Chemenu | CM362124-10g |
methyl 5-iodothiophene-3-carboxylate |
88770-20-1 | 95%+ | 10g |
$1104 | 2023-01-18 | |
| Alichem | A169006557-250mg |
Methyl 5-iodothiophene-3-carboxylate |
88770-20-1 | 90% | 250mg |
$214.83 | 2023-08-31 | |
| Alichem | A169006557-1g |
Methyl 5-iodothiophene-3-carboxylate |
88770-20-1 | 90% | 1g |
$569.10 | 2023-08-31 | |
| eNovation Chemicals LLC | Y1236486-100mg |
5-Iodo-thiophene-3-carboxylic acid Methyl ester |
88770-20-1 | 96% | 100mg |
$265 | 2024-06-06 | |
| Enamine | EN300-344735-0.05g |
methyl 5-iodothiophene-3-carboxylate |
88770-20-1 | 95.0% | 0.05g |
$160.0 | 2025-03-18 | |
| Enamine | EN300-344735-0.1g |
methyl 5-iodothiophene-3-carboxylate |
88770-20-1 | 95.0% | 0.1g |
$238.0 | 2025-03-18 | |
| Enamine | EN300-344735-0.25g |
methyl 5-iodothiophene-3-carboxylate |
88770-20-1 | 95.0% | 0.25g |
$339.0 | 2025-03-18 |
Methyl 5-Iodothiophene-3-carboxylate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
88770-20-1 (Methyl 5-Iodothiophene-3-carboxylate) Related Products
- 1496383-74-4(ethyl 5-iodothiophene-3-carboxylate)
- 887511-47-9(3,4-Thiophenedicarboxylic acid, 2-iodo-, 3-ethyl 4-methyl ester)
- 18895-00-6(2-Iodothiophene-3-carboxylic acid)
- 22913-26-4(methyl thiophene-3-carboxylate)
- 18895-01-7(5-Iodothiophene-3-carboxylic acid)
- 1384579-33-2(3-Thiophenecarboxylic acid, 2-iodo-4-methyl-, ethyl ester)
- 2755722-77-9(Methyl 2-iodo-4-methylthiophene-3-carboxylate)
- 76360-44-6(3-Thiophenecarboxylic acid, 2-iodo-, methyl ester)
- 887511-48-0(2-Iodothiophene-3,4-dicarboxylic acid)
- 2734774-78-6(2-iodo-4-methylthiophene-3-carboxylic acid)
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